2(3H)-oxazolone

• IUPAC Name: 3H-1,3-oxazol-2-one
• InChI: InChI=1S/C3H3NO2/c5-3-4-1-2-6-3/h1-2H,(H,4,5)
• InChI Key: XYVMOLOUBJBNBF-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=O)N1
• Molecular Formula: C3H3NO2
• DSSTOX Substance ID: DTXSID80181982
• Molecular Weight: 85.06 g/mol
• CAS No.: 27584-70-9

Description

2(3H)-Oxazolone is a heterocyclic organic compound characterized by a five-membered ring containing both nitrogen and oxygen atoms. This compound is notable for its reactivity and versatility in various chemical reactions, making it a valuable intermediate in organic synthesis and pharmaceutical research.

Mechanism of Action

Target of Action

For instance, Zolbetuximab, a monoclonal antibody, targets CLDN18.2, a protein found in gastric or gastroesophageal junction (GEJ) adenocarcinoma . Another compound, a quinazolin-4(3H)-one derivative, was found to inhibit acetyl-CoA carboxylase (ACCase), an enzyme crucial for fatty acid synthesis .

Mode of Action

For example, the quinazolin-4(3H)-one derivative mentioned earlier inhibits ACCase, thereby preventing the synthesis of fatty acids . This inhibition disrupts the normal metabolic processes of the target organism, leading to its death or growth inhibition.

Biochemical Pathways

Compounds that inhibit accase, like the quinazolin-4(3h)-one derivative, disrupt the fatty acid synthesis pathway . This disruption can lead to a variety of downstream effects, including impaired cell membrane formation and energy production.

Pharmacokinetics

For instance, a study on TPN171, a novel PDE5 inhibitor, revealed that it was rapidly absorbed in humans with a peak time (Tmax) of 0.667 h and a half-life (t1/2) of approximately 9.89 h in plasma .

Result of Action

For example, the quinazolin-4(3H)-one derivative showed excellent herbicidal activity against monocotyledonous weeds .

Preparation Methods

Synthetic Routes and Reaction Conditions: 2(3H)-Oxazolone can be synthesized through several methods, including the cyclization of amino acids or their derivatives. One common method involves the reaction of an amino acid with an isocyanate, leading to the formation of the oxazolone ring. Another approach is the cyclodehydration of N-acyl amino acids under acidic or basic conditions.

Industrial Production Methods: In industrial settings, the production of this compound often involves the use of high-purity starting materials and controlled reaction conditions to ensure high yields and purity. The process typically includes steps such as purification through recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions: 2(3H)-Oxazolone undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form oxazolone derivatives with different functional groups.

Reduction: Reduction reactions can convert oxazolone into corresponding amines or other reduced forms.

Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace specific atoms or groups within the oxazolone ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines, thiols, or alcohols can be used under appropriate conditions to achieve substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazolone derivatives with hydroxyl or carbonyl groups, while reduction can produce amines.

Scientific Research Applications

2(3H)-Oxazolone has a wide range of applications in scientific research, including:

Chemistry: It serves as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of enzyme mechanisms and protein modifications.

Medicine: this compound derivatives have been investigated for their potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: It is used in the production of polymers, resins, and other industrial materials.

Comparison with Similar Compounds

2(3H)-Thiazolone: Similar in structure but contains sulfur instead of oxygen.

2(3H)-Imidazolone: Contains an additional nitrogen atom in the ring.

2(3H)-Isoxazolone: Features a different arrangement of nitrogen and oxygen atoms.

Uniqueness: 2(3H)-Oxazolone is unique due to its specific ring structure and the presence of both nitrogen and oxygen atoms, which confer distinct reactivity and properties. This makes it particularly valuable in synthetic chemistry and pharmaceutical research, where it can be used to create a wide variety of derivatives with diverse biological activities.